Functional Selectivity at Chemokine Receptor CCR5: Micro- to Millimolar Activity Window That Informs Tool Compound Selection
1-Cyclopentyl-3-(methylamino)propan-1-one exhibits measurable yet low-potency antagonist activity at the CCR5 receptor (IC₅₀ = 26,800 nM in a calcium mobilization assay using human MOLT4 cells), positioning it approximately 4 orders of magnitude weaker than reference CCR5 antagonists such as maraviroc (IC₅₀ ~3 nM) and approximately 1,000-fold weaker than preclinical tool compounds like TAK-220 (IC₅₀ = 1.4–3.5 nM) [1]. This places the compound in a distinct potency tier, making it potentially useful as a control compound or scaffold for studying the lower boundary of CCR5 antagonism rather than as a lead candidate—a critically distinct procurement rationale [2].
| Evidence Dimension | CCR5 antagonist potency |
|---|---|
| Target Compound Data | IC₅₀ = 26,800 nM (2.68E+4 nM) |
| Comparator Or Baseline | Maraviroc: IC₅₀ ~3 nM; TAK-220: IC₅₀ = 1.4–3.5 nM |
| Quantified Difference | ~9,000-fold weaker than maraviroc; ~7,600- to 19,000-fold weaker than TAK-220 |
| Conditions | Antagonist activity at CCR5 (unknown origin) expressed in human MOLT4 cells; inhibition of CCL5/RANTES-induced calcium mobilization after 1 hr (Fluo-4 dye-based assay) |
Why This Matters
A defined, low-potency CCR5 antagonist activity profile enables its use as a validation tool to characterize assay sensitivity windows, which is functionally impossible with high-potency reference antagonists.
- [1] BindingDB. BDBM50109883 (CHEMBL3604300): IC₅₀ = 2.68E+4 nM. Antagonist activity at CCR5 in human MOLT4 cells, CCL5-induced calcium mobilization. Available at: https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50109883 View Source
- [2] Wood, A. & Armour, D. (2005). The discovery of the CCR5 receptor antagonist, UK-427,857 (maraviroc). Progress in Medicinal Chemistry, 43: 239–271. View Source
